Cas no 872366-63-7 (3-fluoro-2-nitrobenzaldehyde)

3-fluoro-2-nitrobenzaldehyde structure
3-fluoro-2-nitrobenzaldehyde structure
Product Name:3-fluoro-2-nitrobenzaldehyde
CAS No:872366-63-7
MF:C7H4FNO3
MW:169.109965324402
MDL:MFCD11111001
CID:1066621
PubChem ID:22465321
Update Time:2024-10-26

3-fluoro-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-fluoro-2-nitrobenzaldehyde
    • 3-Fluoro-2-nitro-benzaldehyde
    • 3-Fluoro-2-nitrobenzaldehyde (ACI)
    • DTXSID60625819
    • MFCD11111001
    • SY105429
    • 872366-63-7
    • Benzaldehyde, 3-fluoro-2-nitro-
    • SB39245
    • Z1198314267
    • CS-0157230
    • DB-076893
    • RJXDOIOYJGQGQH-UHFFFAOYSA-N
    • EN300-122170
    • SCHEMBL103025
    • AKOS006307174
    • MDL: MFCD11111001
    • Inchi: 1S/C7H4FNO3/c8-6-3-1-2-5(4-10)7(6)9(11)12/h1-4H
    • InChI Key: RJXDOIOYJGQGQH-UHFFFAOYSA-N
    • SMILES: O=CC1C([N+](=O)[O-])=C(F)C=CC=1

Computed Properties

  • Exact Mass: 169.01752115g/mol
  • Monoisotopic Mass: 169.01752115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 62.9Ų

3-fluoro-2-nitrobenzaldehyde Pricemore >>

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